O-Desmethyl Quinidine
O-Desmethyl Quinidine
Brand Name:
Vulcanchem
CAS No.:
70877-75-7
VCID:
VC0022110
InChI:
InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13-,18+,19-/m0/s1
SMILES:
C=CC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)O)O
Molecular Formula:
C₁₉H₂₂N₂O₂
Molecular Weight:
310.4 g/mol
O-Desmethyl Quinidine
CAS No.: 70877-75-7
Reference Standards
VCID: VC0022110
Molecular Formula: C₁₉H₂₂N₂O₂
Molecular Weight: 310.4 g/mol
| CAS No. | 70877-75-7 |
|---|---|
| Product Name | O-Desmethyl Quinidine |
| Molecular Formula | C₁₉H₂₂N₂O₂ |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | 4-[(S)-[(2R,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-hydroxymethyl]quinolin-6-ol |
| Standard InChI | InChI=1S/C19H22N2O2/c1-2-12-11-21-8-6-13(12)9-18(21)19(23)15-5-7-20-17-4-3-14(22)10-16(15)17/h2-5,7,10,12-13,18-19,22-23H,1,6,8-9,11H2/t12-,13-,18+,19-/m0/s1 |
| Standard InChIKey | VJFMSYZSFUWQPZ-WXPXUSHHSA-N |
| Isomeric SMILES | C=C[C@H]1CN2CC[C@H]1C[C@@H]2[C@H](C3=C4C=C(C=CC4=NC=C3)O)O |
| SMILES | C=CC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)O)O |
| Canonical SMILES | C=CC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)O)O |
| Synonyms | 6'-hydroxycinchonidine 6'-hydroxycinchonidine dihydrochloride 6'-hydroxycinchonidine monohydrochloride 6'-hydroxycinchonidine, (9S)-isomer cupreidine O-demethylquinidien O-desmethylquinidine |
| PubChem Compound | 11587639 |
| Last Modified | Nov 11 2021 |
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